N-(1-methylethyl)-3-(4-nitrophenyl)propylamine

• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 3-(4-nitrophenyl)-N-propan-2-ylpropan-1-amine
• InChI: InChI=1S/C12H18N2O2/c1-10(2)13-9-3-4-11-5-7-12(8-6-11)14(15)16/h5-8,10,13H,3-4,9H2,1-2H3
• InChI Key: MZVDWGCWBYNDAL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCCCC1=CC=C(C=C1)[N+](=O)[O-]

Description

N-(1-methylethyl)-3-(4-nitrophenyl)propylamine is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(4-nitrophenyl)propyl p-toluenesulfonate (1 g) and 5 ml of isopropylamine were dissolved in 15 ml of dioxane, and the solution was stirred under heating with reflux for 4 hours. To the solution were added 100 ml of water and 100 ml of chloroform, and the mixture was thoroughly mixed for extraction. The chloroform-layer fraction was taken, washed with water and dried over sodium sulfate anhydrous. The solvent was removed in vacuo, and thus 0.61 g of an oil of N-(1-methylethyl)-3-(4-nitrophenyl)propylamine was obtained.